Cas no 34757-14-7 (methyl α-methyldiazoacetate)

Methyl α-methyldiazoacetate is a versatile diazo compound widely used in organic synthesis, particularly in cyclopropanation, C–H insertion, and ylide formation reactions. Its α-methyl substituent enhances stability compared to unsubstituted diazoacetates, reducing the risk of uncontrolled decomposition while maintaining high reactivity. The ester group facilitates solubility in common organic solvents, enabling efficient handling in catalytic systems. This compound is valuable in the synthesis of complex molecules, including pharmaceuticals and fine chemicals, due to its ability to form carbon–carbon bonds under mild conditions. Its controlled reactivity and functional group compatibility make it a preferred choice for precision transformations in synthetic chemistry.

methyl α-methyldiazoacetate structure

Product Name:methyl α-methyldiazoacetate

CAS No:34757-14-7

MF:C₄H₆N₂O₂

MW:114.102640628815

CID:2665452

PubChem ID:71437171

Update Time:2025-10-29

methyl α-methyldiazoacetate Chemical and Physical Properties

Names and Identifiers

- methyl α-methyldiazoacetate
- 2-diazo-propionic acid methyl ester
- 34757-14-7
- methyl 2-diazopropanoate
- SCHEMBL15760653
- EN300-6499125
- methyl diazopropionate
- 2-Diazopropanoic acid methyl ester
- Inchi： 1S/C4H6N2O2/c1-3(6-5)4(7)8-2/h1-2H3
- InChI Key： KSKYFYIEWBCMDT-UHFFFAOYSA-N
- SMILES： O(C)C(C(C)=[N+]=[N-])=O

Computed Properties

Exact Mass: 114.04300
Monoisotopic Mass: 114.042927438Da
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 8
Rotatable Bond Count: 2
Complexity: 146
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 1
XLogP3: 0.4
Topological Polar Surface Area: 28.3Å²

Experimental Properties

Density: 1.1011
Boiling Point: 213.59°C (rough estimate)
Refractive Index: 1.4487 (estimate)
PSA: 63.69000
LogP: -0.06884

methyl α-methyldiazoacetate Pricemore >>

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